N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-4-chlorobenzamide

• Molecular Formula: C22H27ClN2O
• Molecular Weight: 370.9 g/mol
• IUPAC Name: N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-4-chlorobenzamide
• InChI: InChI=1S/C22H27ClN2O/c1-17-6-8-18(9-7-17)21(25-14-4-2-3-5-15-25)16-24-22(26)19-10-12-20(23)13-11-19/h6-13,21H,2-5,14-16H2,1H3,(H,24,26)
• InChI Key: GIVQCXMARKTINJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(CNC(=O)C2=CC=C(C=C2)Cl)N3CCCCCC3

Description

N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-4-chlorobenzamide is a synthetic organic compound that belongs to the class of benzamides It is characterized by the presence of an azepane ring, a methylphenyl group, and a chlorobenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-4-chlorobenzamide typically involves the following steps:

Formation of the Azepane Ring: The azepane ring can be synthesized through the cyclization of appropriate precursors under basic conditions.

Attachment of the Methylphenyl Group: The methylphenyl group is introduced via a Friedel-Crafts alkylation reaction, using an appropriate alkylating agent and a Lewis acid catalyst.

Formation of the Benzamide Moiety: The final step involves the reaction of the intermediate with 4-chlorobenzoyl chloride in the presence of a base, such as triethylamine, to form the desired benzamide.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but is optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the azepane ring, leading to the formation of N-oxides.

Reduction: Reduction reactions can target the carbonyl group of the benzamide moiety, converting it to an amine.

Substitution: The aromatic rings in the compound can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.

Substitution: Reagents like nitric acid for nitration or bromine for bromination are employed under controlled conditions.

Major Products

Oxidation: Formation of N-oxides.

Reduction: Formation of amines.

Substitution: Introduction of nitro or halogen groups on the aromatic rings.

Scientific Research Applications

N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-4-chlorobenzamide has several scientific research applications:

Medicinal Chemistry: It is investigated for its potential as a pharmacological agent, particularly in the development of drugs targeting neurological disorders.

Material Science: The compound is explored for its use in the synthesis of advanced materials, such as polymers and nanomaterials.

Biological Studies: It serves as a tool compound in studying biological pathways and mechanisms, especially those involving benzamide derivatives.

Industrial Applications: The compound is used in the development of specialty chemicals and intermediates for various industrial processes.

Mechanism of Action

The mechanism of action of N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-4-chlorobenzamide involves its interaction with specific molecular targets, such as receptors or enzymes. The azepane ring and benzamide moiety play crucial roles in binding to these targets, modulating their activity. This can lead to various biological effects, depending on the specific pathway involved.

Comparison with Similar Compounds

Similar Compounds

• N-(2-azepan-1-yl-2-oxo-ethyl)-N-(2-ethyl-phenyl)-4-methyl-benzenesulfonamide
• 2-(1-azepanyl)-N-(2,4-difluorophenyl)acetamide

Uniqueness

N-[2-(azepan-1-yl)-2-(4-methylphenyl)ethyl]-4-chlorobenzamide is unique due to the specific combination of its structural features, such as the azepane ring, methylphenyl group, and chlorobenzamide moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various applications.